N-[4-[2-(6-methylpyrimidin-4-yl)sulfanylacetyl]phenyl]acetamide

• IUPAC Name: N-[4-[2-(6-methylpyrimidin-4-yl)sulfanylacetyl]phenyl]acetamide
• InChI: InChI=1S/C15H15N3O2S/c1-10-7-15(17-9-16-10)21-8-14(20)12-3-5-13(6-4-12)18-11(2)19/h3-7,9H,8H2,1-2H3,(H,18,19)
• InChI Key: PFOHKHYNSTWEOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)SCC(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

N-[4-[2-(6-methylpyrimidin-4-yl)sulfanylacetyl]phenyl]acetamide is a chemical compound with a complex structure that includes a pyrimidine ring, a sulfanylacetyl group, and a phenylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-[2-(6-methylpyrimidin-4-yl)sulfanylacetyl]phenyl]acetamide typically involves multiple steps. One common method includes the following steps:

Formation of the pyrimidine ring: The pyrimidine ring can be synthesized through a condensation reaction involving appropriate precursors.

Introduction of the sulfanylacetyl group: This step involves the reaction of the pyrimidine derivative with a sulfanylacetylating agent under controlled conditions.

Coupling with phenylacetamide: The final step involves coupling the intermediate with phenylacetamide using a suitable coupling reagent.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[4-[2-(6-methylpyrimidin-4-yl)sulfanylacetyl]phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced under specific conditions to modify the functional groups.

Substitution: The phenyl ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Reagents like halogens or nucleophiles can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the phenyl ring.

Scientific Research Applications

N-[4-[2-(6-methylpyrimidin-4-yl)sulfanylacetyl]phenyl]acetamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-[4-[2-(6-methylpyrimidin-4-yl)sulfanylacetyl]phenyl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through binding to these targets, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)acetamide
• N-(4-{[(2-methylpiperidin-1-yl)sulfonyl]phenyl)acetamide
• N-(4-{2-[(6-methylpyrimidin-4-yl)thio]acetyl}phenyl)acetamide

Uniqueness

N-[4-[2-(6-methylpyrimidin-4-yl)sulfanylacetyl]phenyl]acetamide is unique due to its specific structural features, such as the presence of a sulfanylacetyl group and a methylpyrimidinyl moiety